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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150

1,5-Diacetylindoline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,5-Diacetylindoline, with the Chemical Abstracts Service (CAS) registry number 16078-35-6,
is a substituted indoline derivative. Its chemical structure consists of an indoline core acetylated
at the nitrogen (position 1) and the aromatic ring (position 5). The molecular formula of 1,5-
Diacetylindoline is C12H13NO2, and it has a molecular weight of 203.24 g/mol .[1][2] This
document aims to provide a comprehensive technical guide on the discovery, history, and
properties of this compound. However, a thorough review of publicly available scientific
literature and chemical databases reveals a notable scarcity of detailed information regarding
its original synthesis, specific biological activities, and associated signaling pathways.

Physicochemical Properties

While a comprehensive, experimentally verified dataset is not readily available in the literature,
some basic physicochemical properties have been reported, primarily from chemical supplier
databases.
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Property Value Reference
CAS Number 16078-35-6 [11[2]
Molecular Formula C12H13NO2 [1][2]
Molecular Weight 203.24 g/mol [11[2]

1,1'-(Indoline-1,5-
diyl)diethanone

Alternate Name

Predicted XlogP 1.0 [1]

Monoisotopic Mass 203.09464 Da [1]

Synthesis and History

The historical context of the discovery and the first reported synthesis of 1,5-Diacetylindoline
are not well-documented in readily accessible scientific literature. Searches for its original
preparation and the researchers involved have not yielded a primary reference. General
synthetic routes to substituted indolines often involve modifications of indole precursors. The
synthesis of 1,5-Diacetylindoline would logically involve the acetylation of indoline at both the
nitrogen and the 5-position of the benzene ring, though the specific reaction conditions,
catalysts, and yields from a foundational study are not available.

Potential Applications in Research

While specific biological activities of 1,5-Diacetylindoline are not extensively reported, its
availability as a chemical reagent suggests its use as a building block or intermediate in the
synthesis of more complex molecules. The indoline scaffold is a privileged structure in
medicinal chemistry, appearing in numerous natural products and synthetic compounds with a
wide range of biological activities. Therefore, 1,5-Diacetylindoline could potentially serve as a
starting material for the development of novel therapeutic agents.

Experimental Protocols and Data

A critical aspect of a technical guide is the inclusion of detailed experimental protocols and
quantitative data. Unfortunately, despite extensive searches, specific experimental procedures
for the synthesis of 1,5-Diacetylindoline, including reaction setup, purification methods, and
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characterization data (such as detailed *H NMR, 3C NMR, and mass spectrometry peak
assignments and yields), could not be located in the available literature.

Signaling Pathways and Biological Activity

There is currently no information available in the public domain that links 1,5-Diacetylindoline
to any specific biological signaling pathways or details its pharmacological profile. Biological
evaluations of this particular compound have not been reported in the scientific literature
accessed.

Conclusion

1,5-Diacetylindoline remains a compound with a limited public footprint in terms of its scientific
documentation. While its basic chemical identity is established, the key details regarding its
discovery, synthesis, and biological properties are not readily available. This presents both a
challenge and an opportunity for researchers. The lack of data may indicate an underexplored
area of chemical space, and the synthesis and biological evaluation of 1,5-Diacetylindoline
and its derivatives could be a fruitful avenue for future research in medicinal chemistry and
drug discovery. Further investigation into historical chemical literature and specialized
databases may be necessary to uncover the foundational work on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PubChemlLite - 1,5-diacetylindoline (C12H13NO2) [pubchemlite.lcsb.uni.lu]
e 2. scbt.com [scbt.com]

 To cite this document: BenchChem. [discovery and history of 1,5-Diacetylindoline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094150#discovery-and-history-of-1-5-
diacetylindoline]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b094150?utm_src=pdf-body
https://www.benchchem.com/product/b094150?utm_src=pdf-body
https://www.benchchem.com/product/b094150?utm_src=pdf-body
https://www.benchchem.com/product/b094150?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/3280850
https://www.scbt.com/p/1-5-diacetylindoline-16078-35-6
https://www.benchchem.com/product/b094150#discovery-and-history-of-1-5-diacetylindoline
https://www.benchchem.com/product/b094150#discovery-and-history-of-1-5-diacetylindoline
https://www.benchchem.com/product/b094150#discovery-and-history-of-1-5-diacetylindoline
https://www.benchchem.com/product/b094150#discovery-and-history-of-1-5-diacetylindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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